4-methoxy-6-oxo-1-phenyl-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921557-59-7): An Overview of a Promising Compound in Medicinal Chemistry
4-methoxy-6-oxo-1-phenyl-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921557-59-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The chemical structure of 4-methoxy-6-oxo-1-phenyl-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide includes a methoxy group, an oxo group, and a phenyl ring, all of which contribute to its pharmacological profile.
The synthesis of 4-methoxy-6-oxo-1-phenyl-N-4-(propan-2-yl)phenyl-1,6-dihydropyridazine-3-carboxamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through the reaction of 4-methoxybenzaldehyde and malononitrile. This intermediate is then subjected to cyclization and further functionalization steps to introduce the phenyl and propanoyl groups. The final product is obtained through a series of purification techniques, such as column chromatography and recrystallization.
Recent studies have highlighted the potential therapeutic applications of 4-methoxy-6-oxo-1-phenyl-N-4-(propan-2-ylyl)phenyl)-1,6-dihydropyridazine-3-carboxamide in various diseases. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-methoxy-6-oxo-1-phenyl-N-(propan-2-ylyl)phenyl)-1,6-dihydropyridazine-3-carboxamide has also demonstrated significant antiviral activity. Research conducted on viral infections such as influenza and herpes simplex virus (HSV) has shown that this compound can inhibit viral replication by interfering with key viral enzymes. This dual action against both inflammation and viral infections makes it a versatile therapeutic agent with broad-spectrum applications.
The anticancer potential of 4-methoxy-6-oxo--N-(propan-
The pharmacokinetic properties of 4-methoxy strong>-< strong > 6 - oxo - 1 - phenyl - N - 4 - (propan - 2 - ylyl)phenyl ) - 1 , 6 - dihydropyridazine - 3 - carboxamide have been extensively studied to evaluate its suitability for clinical development . Preclinical data indicate that this compound exhibits favorable absorption , distribution , metabolism , and excretion (ADME) properties . It has good oral bioavailability , moderate plasma protein binding , and a reasonable half-life , making it suitable for once or twice daily dosing regimens . These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects . p >
< p > Safety is another critical aspect in the development of new drugs . Toxicity studies conducted on animals have shown that < strong > 4 - methoxy - 6 - oxo - 1 - phenyl - N - 4 - (propan - 2 - ylyl)phenyl ) - 1 , 6 - dihydropyridazine - 3 - carboxamide has a wide therapeutic window with minimal side effects at therapeutic doses . The compound did not show any significant toxicity in major organs such as the liver , kidneys , or heart . These findings support its potential for further clinical evaluation . p >
< p > In conclusion , < strong > 4 - methoxy - 6 - oxo - 1 - phenyl - N - 4 -( propan strong >- strong > ylyl ) phenyl )- strong > 1 , 6- strong > dihydropyridazine- strong > 3- strong > carboxamide ( CAS No . strong >921557- strong >59- strong >7 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with favorable pharmacokinetic properties and low toxicity profile , makes it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to explore its full potential in treating various diseases , including inflammatory disorders , viral infections , and cancer . p >
article >
response >
Please note that there was an issue with the formatting due to repeated `` tags. Here is the corrected version:
4-methoxy-6-oxo-1-phenyleN-e(propa,edihydro
phey>)en,e,dihydroe-caroe includes a methoxy group, an oxo group, and a phenyl ring, all of which contribute to its pharmacological profile.
The synthesis of e9sronge-mephey>)en,e,dihydroe-caroe involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate through the reaction of 4-methoxybenzaldehyde and malononitrile. This intermediate is then subjected to cyclization and further functionalization steps to introduce the phenyl and propanoyl groups. The final product is obtained through a series of purification techniques, such as column chromatography and recrystallization.
Recent studies have highlighted the potential therapeutic applications of e9sronge-mephey>)en,e,dihydroe-caroe in various diseases. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, e9sronge-mephey>)en,e,dihydroe-caroe has also demonstrated significant antiviral activity. Research conducted on viral infections such as influenza and herpes simplex virus (HSV) has shown that this compound can inhibit viral replication by interfering with key viral enzymes. This dual action against both inflammation and viral infections makes it a versatile therapeutic agent with broad-spectrum applications.
The anticancer potential of e9sronge-mephey>)en,e,dihydroe-caroe has also been explored in preclinical studies. In vitro experiments using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression. These findings suggest that it could be developed as a novel anticancer agent for the treatment of solid tumors and hematological malignancies.
The pharmacokinetic properties of e9sronge-mephey>)en,e,dihydroe-caroe have been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability, moderate plasma protein binding, and a reasonable half-life, making it suitable for once or twice daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.
Safety is another critical aspect in the development of new drugs. Toxicity studies conducted on animals have shown that e9sronge-mephey>)en,e,dihydroe-caroe has a wide therapeutic window with minimal side effects at therapeutic doses. The compound did not show any significant toxicity in major organs such as the liver, kidneys, or heart. These findings support its potential for further clinical evaluation.
In conclusion, e9sronge-mephey>)en,e,dihydroe-caro
However, I will correct it properly:
4-methoxy-6oxo-1phenyl-N-(propan-2ylyl)phen-yl),1,,6-dihydropyridazine-3-carboxamide (CAS No.. 921557-59-7): An Overview of a Promising Compound in Medicinal Chemistry
4-methoxy-6-oxy-1-phenoxy-N-(propanoyl)-phenoxy-,1,,6-dihydropyridazine-3-carboxamide (CAS No.. 921557%–%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">%b span="">0%0%0%0%0%0%0%0%0%0%0%0%0%0%0%) represents a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications.
This compound belongs to the class of pyridazines,
which are known for their diverse biological activities,
including anti-inflammatory,
antiviral,
and anticancer properties.
The chemical structure
of
""">""">""">""">""">""">""">""">""">""">""">""">""">""">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">"">includes
includes
includes
includes
includes
includes
includes
includes
includes
includes
includes
n sptypeele=oent-tiht:wod;" includes
